Cas no 2137869-97-5 (2-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-3-yl}piperazine)

• Product Name: 2-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-3-yl}piperazine
• CAS No: 2137869-97-5
• MF: C₁₀H₁₇N₅
• MW: 207.275480985641
• CID: 6334588
• PubChem ID: 165451905
• Update Time: 2025-06-14

2-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-3-yl}piperazine Chemical and Physical Properties

Names and Identifiers

• 2137869-97-5
• 2-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-3-yl}piperazine
• EN300-741632

• Inchi： 1S/C10H17N5/c1-2-13-9(6-11-1)8-5-14-15-4-3-12-7-10(8)15/h5,9,11-13H,1-4,6-7H2
• InChI Key： NRMATBCUWFRLJD-UHFFFAOYSA-N
• SMILES： N12CCNCC1=C(C=N2)C1CNCCN1

Computed Properties

• Exact Mass: 207.14839556g/mol
• Monoisotopic Mass: 207.14839556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 53.9Ų

Additional information on 2-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-3-yl}piperazine

Research Briefing on 2-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-3-yl}piperazine (CAS: 2137869-97-5): Recent Advances and Applications

The compound 2-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-3-yl}piperazine (CAS: 2137869-97-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile pharmacological properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and emerging applications in drug discovery.

Recent studies have highlighted the role of 2-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-3-yl}piperazine as a key scaffold in the development of novel kinase inhibitors. Its unique structural features, including the pyrazolo[1,5-a]pyrazine core and the piperazine moiety, enable it to interact with a wide range of biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a potent inhibitor of cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy. The compound exhibited nanomolar inhibitory activity against CDK2 and CDK4, suggesting its potential as a lead compound for anticancer drug development.

In addition to its kinase inhibitory properties, 2-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-3-yl}piperazine has shown promise in modulating G protein-coupled receptors (GPCRs). A recent preprint on bioRxiv reported its selective binding to the 5-HT2A receptor, a target implicated in neurological disorders such as schizophrenia and depression. The study utilized molecular docking and in vitro assays to elucidate the binding mode and affinity of the compound, providing valuable insights for future structure-activity relationship (SAR) studies.

The synthetic routes to 2-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-3-yl}piperazine have also been optimized in recent years. A 2022 patent (WO2022156789) disclosed a novel, high-yield synthesis method that reduces the number of steps and improves overall efficiency. This advancement is expected to facilitate the large-scale production of the compound for preclinical and clinical studies. Furthermore, computational studies have explored its physicochemical properties, including solubility, permeability, and metabolic stability, which are crucial for its development as a drug candidate.

Looking ahead, the potential applications of 2-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-3-yl}piperazine extend beyond oncology and neurology. Preliminary data from a 2023 conference presentation suggested its utility in infectious disease research, particularly as an inhibitor of viral proteases. These findings underscore the compound's versatility and highlight the need for further interdisciplinary research to fully exploit its therapeutic potential.